Cas no 909086-61-9 (2-CHLORO-5-METHYL-1H-IMIDAZOLE)

• Product Name: 2-CHLORO-5-METHYL-1H-IMIDAZOLE
• CAS No: 909086-61-9
• MF: C₄H₅ClN₂
• MW: 116.548899412155
• MDL: MFCD09835023
• CID: 1955892
• PubChem ID: 313195
• Update Time: 2025-09-22

2-CHLORO-5-METHYL-1H-IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-5-METHYL-1H-IMIDAZOLE
• EN300-200941
• SCHEMBL12778263
• AB53096
• AT40998
• 2-Chloro-4-methyl-1H-imidazole
• AKOS006348470
• SCHEMBL1582544
• CS-0238799
• 909086-61-9
• AKOS002658145

• MDL： MFCD09835023
• Inchi： 1S/C4H5ClN2/c1-3-2-6-4(5)7-3/h2H,1H3,(H,6,7)
• InChI Key： FITMUOODICYTRA-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C)N1

Computed Properties

• Exact Mass: 116.0141259Da
• Monoisotopic Mass: 116.0141259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 260.9±33.0 °C at 760 mmHg
• Flash Point: 136.8±11.0 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-CHLORO-5-METHYL-1H-IMIDAZOLE Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)